Cas no 18267-36-2 (Ethyl 3-hydroxy-3-methylbutanoate)

Ethyl 3-hydroxy-3-methylbutanoate Properties

Names and Identifiers

• Butanoic acid,3-hydroxy-3-methyl-, ethyl ester
• ethyl 3-hydroxy-3-methylbutanoate
• (CH3)2C(OH)CH2C(O)OC2H5
• ethyl 3-hydroxy-3-methylbutyrate
• Ethyl 3-methyl 3-hydroxy-butanoate
• Butanoic acid, 3-hydroxy-3-methyl-, ethyl ester
• HKEDUIGHSRRIKD-UHFFFAOYSA-N
• Ethyl -hydroxyisovalerate
• NE23197
• ST24046958
• 3-Hydroxy-3-methylbutanoic acid ethyl est
• CS-0061614
• AMY19443
• EN300-95759
• EINECS 242-147-5
• DTXSID70171317
• 18267-36-2
• Ethyl 3-Hydroxy-3-Methyl-d3-butyrate--d3
• SCHEMBL927785
• 30385-86-5
• NS00026015
• MFCD16749012
• DS-17293
• Z982131236
• AKOS008151895
• O11777
• Ethyl3-hydroxy-3-methylbutanoate
• DB-342964
• +Expand

• MDL： MFCD16749012
• InChIKey： HKEDUIGHSRRIKD-UHFFFAOYSA-N
• Inchi： 1S/C7H14O3/c1-4-10-6(8)5-7(2,3)9/h9H,4-5H2,1-3H3
• SMILES： O([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C(=O)OC([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 146.09432
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 146.094
• Heavy Atom Count: 10
• Complexity: 118
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 46.5

Experimental Properties

• PSA: 46.53
• Refractive Index: 1.433
• Boiling Point: 215.7°C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 83.8±12.6 °C
• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3